1-benzyl-2-{(1S)-1-[(tert-butoxycarbonyl)amino]-2-methylpropyl}-5-methyl-1H-imidazole-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-2-{(1S)-1-[(tert-butoxycarbonyl)amino]-2-methylpropyl}-5-methyl-1H-imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C21H29N3O4 and its molecular weight is 387.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Ligand Synthesis and Complex Formation : A study by Mundwiler et al. (2004) discusses mixed ligand fac-tricarbonyl complexes, where the imidazole component is used in the synthesis of bioactive molecules. This study highlights the potential of using imidazole and related compounds in the creation of new complexes that can be beneficial in various chemical processes (Mundwiler et al., 2004).
Synthesis of Glycosyl Esters of Amino Acids : Keglević et al. (1972) describe the synthesis of glycosyl esters of amino acids, including derivatives of imidazole, using methods that involve direct participation of imidazole in ester linkage formation. This research is significant in the field of carbohydrate chemistry, illustrating the versatility of imidazole derivatives in synthesizing complex organic compounds (Keglević et al., 1972).
Nucleosides and Nucleotides Synthesis : The research by Kojima et al. (2000) involves the chemical conversion of the imidazole-4-carboxamide group, demonstrating its application in the synthesis of nucleosides and nucleotides. This study is important in the field of medicinal chemistry and drug design, particularly for the development of new therapeutic agents (Kojima et al., 2000).
Synthesis of Heterocyclic Amino Acids : Dzedulionytė et al. (2021) report on the synthesis of a newly functionalized heterocyclic amino acid using a [3+2] cycloaddition process. This research showcases the application of imidazole derivatives in creating new amino acid structures that could have significant implications in pharmaceutical chemistry (Dzedulionytė et al., 2021).
Development of Enantiopure α,α-Dialkyl α-Amino Acids : Rojas‐Lima et al. (2005) discuss the synthesis of enantiopure α,α-dialkyl α-amino acids from oxazolidinones, highlighting the role of similar imidazole compounds in synthesizing complex amino acid structures. This is important in the development of chiral compounds used in pharmaceuticals (Rojas‐Lima et al., 2005).
Future Directions
Properties
IUPAC Name |
1-benzyl-5-methyl-2-[(1S)-2-methyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]propyl]imidazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29N3O4/c1-13(2)16(23-20(27)28-21(4,5)6)18-22-17(19(25)26)14(3)24(18)12-15-10-8-7-9-11-15/h7-11,13,16H,12H2,1-6H3,(H,23,27)(H,25,26)/t16-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPCYLUSEHCNMCC-INIZCTEOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(N1CC2=CC=CC=C2)C(C(C)C)NC(=O)OC(C)(C)C)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(N=C(N1CC2=CC=CC=C2)[C@H](C(C)C)NC(=O)OC(C)(C)C)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.